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Compound of Interest

Compound Name:

4-

[(Bromomethyl)sulfonyl]morpholin

e

CAS No.: 22457-12-1

Cat. No.: B3049907

Get Quote

Executive Summary
4-[(Bromomethyl)sulfonyl]morpholine is a potent alkylating agent and lachrymator.[1] Its

structural moiety (

-halosulfonamide) makes it highly reactive toward nucleophiles, including biological
macromolecules (DNA/proteins), posing significant mutagenic and corrosive risks.[1]

Do not dispose of this compound down the drain or in general trash. The only acceptable

disposal route is High-Temperature Incineration via a licensed hazardous waste contractor.[1]

Chemical deactivation is reserved strictly for spill cleanup or trace residue neutralization, not for

bulk waste processing.

Part 1: Chemical Profile & Hazard Identification
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Understanding the "Why" behind the safety protocols.

To handle this compound safely, you must understand its reactivity.[1] The bromomethyl (

) group attached to the electron-withdrawing sulfonyl (

) moiety creates a highly electrophilic carbon center.[1]

Feature Specification Implications for Safety

Chemical Class -Halo Sulfonamide
High reactivity; potential

alkylating agent.[1]

Primary Hazard Corrosive & Mutagenic

Causes severe skin burns;

suspected carcinogen due to

DNA alkylation.[1]

Physical State
Solid (typically off-white

powder)

Dust inhalation risk; requires

engineering controls (fume

hood).[1]

Reactivity Electrophile

Reacts violently with strong

bases, amines, and oxidizers.

[1]

Breakdown Products HBr, SOx, NOx
Fire/decomposition releases

toxic acid gases.[1]

Senior Scientist Insight: The sulfonyl group pulls electron density away from the methylene

carbon, making the C-Br bond weaker and the carbon highly susceptible to nucleophilic attack.

[1] This is why it burns skin so rapidly—it is literally alkylating your tissue proteins.

Part 2: Pre-Disposal Assessment & Segregation
Before moving the container, assess the state of the waste. Improper segregation is the #1

cause of lab accidents during waste pickup.
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Segregation Rules
Halogenated Stream: This compound contains Bromine.[2] It must go into the "Halogenated

Organic" waste stream. Mixing it with non-halogenated solvents increases incineration costs

and complicates regulatory reporting.

No Oxidizers: Never place this in a container with nitric acid, perchlorates, or peroxides. The

reaction can be explosive.

No Aqueous Bases: Do not mix with aqueous NaOH or KOH waste. While hydroxide can

hydrolyze the bromide, the reaction is exothermic and can generate unexpected toxic

byproducts (e.g., vinyl sulfonamides via elimination).[1]

Part 3: Disposal Workflow & Decision Logic
The following diagram outlines the operational decision tree for disposing of 4-
[(Bromomethyl)sulfonyl]morpholine.
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Waste Generated:
4-[(Bromomethyl)sulfonyl]morpholine

Assess Physical State

Solid / Pure Substance

Solution / Reaction MixtureSpill / Contamination

1. Double-bag in heavy-duty polyethylene.
2. Place in HDPE wide-mouth jar.

Segregate: Halogenated Organic WasteDeactivation Protocol:
Treat with 10% Sodium Thiosulfate

Label: 'Toxic Solid, Corrosive, Organic, N.O.S.'
(Contains Bromomethyl Sulfonyl Morpholine)

Satellite Accumulation Area:
Cool, Dry, Vented Cap

Container: Glass or HDPE Carboy.
(NO Metal Containers)

Check pH: Ensure pH 5-9.
(Avoid strong acid/base mixing)

Absorb with Vermiculite/Clay

EHS / HazMat Pickup
(Destruction: Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for waste stream selection.[1] Note the distinct path for spills vs. bulk

waste.[1]

Part 4: Detailed Protocols
Protocol A: Bulk Disposal (Solids & Solutions)
Use this for expired reagents, reaction byproducts, or excess stock.[1]

Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass.[1] Avoid

metal cans; the potential liberation of HBr (hydrobromic acid) over time can corrode metal,

leading to leaks.[1]

Labeling:

Primary Identifier: 4-[(Bromomethyl)sulfonyl]morpholine.[1]

Hazard Warnings: Corrosive, Toxic.[3]

Constituents: If in solution, list the solvent percentage (e.g., "Dichloromethane 90%,

BMSM 10%").

Storage: Store in a secondary containment tray in a cool, well-ventilated satellite

accumulation area until pickup.

Protocol B: Deactivation (Spills & Trace Residues)
Use this ONLY for cleaning glassware, benchtop spills, or deactivating trace amounts (<5g).[1]

Do not use this to "treat" bulk waste to avoid disposal costs.[1]

The Chemistry: We use Sodium Thiosulfate (

).[1][4][5] The thiosulfate ion is a "soft" nucleophile that rapidly attacks the "soft" electrophilic
carbon of the bromomethyl group, displacing the bromide ion and forming a water-soluble, non-
volatile Bunte salt (S-alkyl thiosulfate).[1]

Step-by-Step Deactivation:
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PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[1] Work in a fume

hood.

Preparation: Prepare a 10% w/v Sodium Thiosulfate solution in water. (Optional: Add 1%

Sodium Carbonate to keep pH slightly alkaline, preventing sulfur precipitation).[1]

Application:

Glassware: Soak contaminated glassware in the thiosulfate bath for 24 hours.

Spills: Cover the spill with a paper towel, then gently soak the towel with the thiosulfate

solution. Let sit for 30 minutes.

Verification: Check pH. If highly acidic (due to HBr liberation), neutralize with dilute

bicarbonate.[1]

Cleanup: Collect the slurry/towels as Hazardous Waste (Solid Debris). Do not flush down the

drain even after deactivation, as the Bunte salt derivatives may still be regulated.

Part 5: Emergency Procedures
Scenario Immediate Action

Skin Contact

Immediate Flush: Wash with soap and water for

15 minutes.[1] The compound is corrosive; do

not wait for pain to start. Seek medical attention.

Eye Contact

Irrigate: Flush eyes for 15 minutes minimum.

Hold eyelids open. This is a lachrymator; severe

damage can occur rapidly.

Inhalation

Evacuate: Move to fresh air. If breathing is

difficult, oxygen should be administered by

trained personnel.

Spill (>10g)

Evacuate Lab: Do not attempt to clean large

spills without SCBA if dust is airborne.[1]

Contact HazMat team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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